![molecular formula C15H19Cl2NO3 B5526167 2-(2,4-dichlorophenoxy)-N-[(1R*,2S*)-2-(methoxymethyl)cyclopentyl]acetamide](/img/structure/B5526167.png)
2-(2,4-dichlorophenoxy)-N-[(1R*,2S*)-2-(methoxymethyl)cyclopentyl]acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of related compounds involves intricate steps that often include enantio- and diastereoselective processes, highlighting the complexity and precision required in creating specific molecular configurations. For instance, the enantio- and diastereoselective synthesis of a synthetic key intermediate for (+)-cyclaradine was achieved using enzyme-catalyzed asymmetric hydrolysis and subsequent modification of a functional group (Yoshihiko Norimine et al., 1998).
Molecular Structure Analysis
Molecular structure analysis often utilizes techniques such as X-ray crystallography to elucidate the spatial arrangement of atoms within a compound. For instance, a study on 5-(p-tolyl)-4-[2-(2,4-dichlorophenoxy)acetamido]-1,2,4-triazole-3-thione revealed its crystal structure, providing insights into its chemical behavior and reactivity (Xue et al., 2008).
Chemical Reactions and Properties
Chemical reactions involving compounds like 2-(2,4-dichlorophenoxy)-N-[(1R*,2S*)-2-(methoxymethyl)cyclopentyl]acetamide showcase the reactivity and potential applications of these chemicals. For example, the synthesis and characterization of 5-substituted-1,3,4-oxadiazole-2yl-N-(2-methoxy-5-chlorophenyl)-2-sulfanyl acetamide demonstrated reactions that are pivotal for the development of new chemical entities with potential biological activities (A. Rehman et al., 2013).
Physical Properties Analysis
The physical properties, such as solubility, melting point, and stability, play a crucial role in determining the practical applications and handling of these compounds. For example, quantum chemical calculations can offer insights into the conformation, vibrational spectroscopic, electronic, and thermodynamic properties, providing a comprehensive understanding of the compound's behavior under various conditions (N. Choudhary et al., 2014).
Scientific Research Applications
Comparative Metabolism of Chloroacetamide Herbicides
- Study Overview : A study focused on the metabolism of several chloroacetamide herbicides, including acetochlor and alachlor, in human and rat liver microsomes. It explored the metabolic pathways leading to potential carcinogenic compounds and identified the role of specific cytochrome P450 isoforms in these processes (Coleman et al., 2000).
Synthesis of Phenoxy Amide Derivatives
- Research Findings : This study involved the synthesis of new derivatives of N-substituted-4-(p-chlorophenoxy)acetamide and N-substituted-2,4-dichlorophenoxy acetamide. It investigated the effects of solvents on the chlorination process, offering insights into chemical synthesis techniques that could be relevant for producing and studying compounds like "2-(2,4-dichlorophenoxy)-N-[(1R*,2S*)-2-(methoxymethyl)cyclopentyl]acetamide" (Wang et al., 2011).
Soil Reception and Activity of Chloroacetamide Herbicides
- Insights Gained : Research into the reception and activity of chloroacetamide herbicides, such as acetochlor, alachlor, and metolachlor, in soil conditions highlighted how environmental factors like wheat straw mulching and irrigation influence the efficacy and distribution of these chemicals (Banks & Robinson, 1986).
New Powder Diffraction Data of Potential Pesticides
- Chemical Characterization : This paper presented new X-ray powder diffraction data for derivatives of N-(hydroxyalkyl)-4-chlorophenoxyacetamide. Such characterization is crucial for the development of potential pesticides, providing foundational data that could be relevant for understanding the physical properties of related compounds (Olszewska et al., 2009).
properties
IUPAC Name |
2-(2,4-dichlorophenoxy)-N-[(1R,2S)-2-(methoxymethyl)cyclopentyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19Cl2NO3/c1-20-8-10-3-2-4-13(10)18-15(19)9-21-14-6-5-11(16)7-12(14)17/h5-7,10,13H,2-4,8-9H2,1H3,(H,18,19)/t10-,13-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JONKDTAOLHTZBI-ZWNOBZJWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1CCCC1NC(=O)COC2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC[C@H]1CCC[C@H]1NC(=O)COC2=C(C=C(C=C2)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19Cl2NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,4-dichlorophenoxy)-N-[(1R,2S)-2-(methoxymethyl)cyclopentyl]acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.